2,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide
Overview
Description
2,4-dimethyl-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide is a chemical compound that is commonly used in scientific research. This compound is also known as pyrimethamine and is used as an antiparasitic agent. Pyrimethamine is an important drug in the treatment of malaria and toxoplasmosis.
Mechanism of Action
Pyrimethamine inhibits the enzyme dihydrofolate reductase (DHFR) in parasites. DHFR is an essential enzyme in the folate pathway, which is required for the synthesis of nucleic acids. By inhibiting DHFR, pyrimethamine prevents the synthesis of nucleic acids and disrupts the growth and replication of parasites.
Biochemical and Physiological Effects:
Pyrimethamine has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the levels of folate and its derivatives in parasites, which leads to a disruption in the synthesis of nucleic acids. Pyrimethamine has also been shown to reduce the levels of glutathione, an important antioxidant, in parasites.
Advantages and Limitations for Lab Experiments
Pyrimethamine is a useful tool in scientific research because of its ability to inhibit DHFR in parasites. However, there are some limitations to its use. Pyrimethamine has a narrow therapeutic window, which means that it can be toxic at higher doses. It is also important to note that pyrimethamine can only be used in vitro or in animal models, as it is not suitable for human use.
Future Directions
There are several future directions for the use of pyrimethamine in scientific research. One potential direction is the development of new antiparasitic drugs that are based on the mechanism of action of pyrimethamine. Another potential direction is the use of pyrimethamine in combination with other antiparasitic drugs to overcome drug resistance in parasites. Additionally, pyrimethamine could be used to study the molecular basis of drug resistance in parasites and to develop new strategies for the treatment of parasitic infections.
Conclusion:
In conclusion, pyrimethamine is a chemical compound that is commonly used in scientific research as an antiparasitic agent. It inhibits the enzyme DHFR in parasites, which disrupts the synthesis of nucleic acids and leads to the growth and replication of parasites. Pyrimethamine has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.
Scientific Research Applications
Pyrimethamine is commonly used in scientific research as an antiparasitic agent. It is used to study the mechanism of action of antiparasitic drugs and to develop new drugs for the treatment of parasitic infections. Pyrimethamine is also used to study the molecular basis of drug resistance in parasites.
properties
IUPAC Name |
2,4-dimethyl-N-(4-methylpyrimidin-2-yl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-9-4-5-12(10(2)8-9)19(17,18)16-13-14-7-6-11(3)15-13/h4-8H,1-3H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQIIOXSUNFKHIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NC2=NC=CC(=N2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dimethyl-N-(4-methylpyrimidin-2-yl)benzenesulfonamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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